6-Quinolinecarboxylic acid phenylmethyl ester

• Molecular Formula: C17H13NO2
• Molecular Weight: 263.29 g/mol
• IUPAC Name: benzyl quinoline-6-carboxylate
• InChI: InChI=1S/C17H13NO2/c19-17(20-12-13-5-2-1-3-6-13)15-8-9-16-14(11-15)7-4-10-18-16/h1-11H,12H2
• InChI Key: GTMKPWVWSRKHAD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)C2=CC3=C(C=C2)N=CC=C3

Description

6-Quinolinecarboxylic acid phenylmethyl ester is a useful research compound. Its molecular formula is C17H13NO2 and its molecular weight is 263.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of quinoline-6-carboxylic acid (2.0 g, 11.6 mmol) in EtOAc (30 mL) was added carbonyldiimidazole (2.15 g, 13.3 mmol). The resulting mixture was stirred at room temperature for 2 h at which time all solids had dissolved. Benzyl alcohol (1.4 mL) was added and the reaction was stirred overnight. The mixture was then extracted successively with aqueous 1 N HCl (25 mL), aqueous NaHCO3 and brine. Evaporation of the solvent gave a solid, which was triturated with cold 1:1 EtOAc/hexane to afford the title compound as a solid (1.9 g, 62%). 1H NMR (selected signals, CD3OD) δ=9.00 (dd, 1H), 8.61 (d, 1H), 8.34 (d, 1H), 8.29 (dd, 1H), 8.25 (d, 1H), 5.43 (s, 2H)

Synthesis routes and methods II

Procedure details